![molecular formula C24H20N4O2S B2780083 2-[(3-ethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio]-N-1-naphthylacetamide CAS No. 888459-20-9](/img/structure/B2780083.png)
2-[(3-ethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio]-N-1-naphthylacetamide
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Overview
Description
The compound “2-[(3-ethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio]-N-1-naphthylacetamide” is a heterocyclic compound . It is related to pyrazoline derivatives, which have been found to possess various biological and pharmacological activities .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of ethyl 3-oxo-2- (2-arylhydrazono)butanoates with thiosemicarbazide . Synthetic modifications of the pyrimido indole scaffold at the carboxamide, N-3, and N-5 positions have been reported .Molecular Structure Analysis
The molecular structure of this compound is complex, involving a pyrimido[5,4-b]indole scaffold . More detailed structural analysis would require specific experimental data or computational modeling .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be complex due to its heterocyclic nature . It can undergo reactions with a variety of hydrazonoyl chlorides and bromoacetyl derivatives .Scientific Research Applications
Structure and Properties
The compound has the following characteristics:
Natural Occurrence
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide is found in various sources:
Flavor Enhancement
The compound enhances the sweetness and mouthfeel of cigarette smoke. Its water solubility makes it effective in enhancing the “sweet” and “smooth” characteristics of tobacco products .
Food Colorant
Due to growing consumer concerns about synthetic colorants, 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide serves as a natural alternative to some synthetic dyes. It has been approved as a food colorant in several countries .
Synthesis
The compound can be synthesized from glucose and pyridine in ethanol under an argon atmosphere. After adding acetic acid and further heating, the reaction solution is diluted with water and the crude product is extracted with ethyl acetate. Purification through column chromatography and vacuum distillation yields the final compound .
!Synthesis Route
Extended Flavonoid Classification
Interestingly, 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide falls into the category of extended flavonoids. These compounds have additional rings fused onto the phenyl-substituted benzopyran framework .
Future Directions
properties
IUPAC Name |
2-[(3-ethyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]-N-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N4O2S/c1-2-28-23(30)22-21(17-11-5-6-12-19(17)26-22)27-24(28)31-14-20(29)25-18-13-7-9-15-8-3-4-10-16(15)18/h3-13,26H,2,14H2,1H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHXBIEWLUNITOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)NC4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide |
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